Cas no 149096-32-2 (1H-Imidazole-4-carboxylicacid, 1-propyl-, methyl ester)

• Product name: 1H-Imidazole-4-carboxylicacid, 1-propyl-, methyl ester
• CAS No: 149096-32-2
• MF: C₈H₁₂N₂O₂
• MW: 168.19308
• CID: 100319
• PubChem ID: 15047451

1H-Imidazole-4-carboxylicacid, 1-propyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole-4-carboxylicacid, 1-propyl-, methyl ester
• methyl 1-propylimidazole-4-carboxylate
• 1-PROPYL-1H-IMIDAZOLE-4-CARBOXYLIC ACID METHYL ESTER
• ACMC-20n5lr
• AG-D-95018
• CTK4C6037
• Methyl1-propyl-1H-imidazole-4-carboxylate
• methyl-1-prpylimidazole-4-carboxylate
• SureCN2282033
• 1H-Imidazole-4-carboxylicacid,1-propyl-,methylester(9CI)
• FT-0703796
• SCHEMBL2282033
• 1H-Imidazole-4-carboxylic acid, 1-propyl-, methyl ester
• 149096-32-2
• KICWFSNTRRTWKU-UHFFFAOYSA-N
• Methyl 1-propyl-1H-imidazole-4-carboxylate
• DTXSID50567517

• Inchi： InChI=1S/C8H12N2O2/c1-3-4-10-5-7(9-6-10)8(11)12-2/h5-6H,3-4H2,1-2H3
• InChI Key： KICWFSNTRRTWKU-UHFFFAOYSA-N
• SMILES： CCCN1C=NC(C(OC)=O)=C1

Computed Properties

• Exact Mass: 168.089877630g/mol
• Monoisotopic Mass: 168.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 44.1Ų